SA 47

• Molecular Formula: C17H26N4O3
• Molecular Weight: 334.4 g/mol
• InChI: InChI=1S/C17H26N4O3/c1-13-4-3-5-15(20-13)21-10-7-14(8-11-21)6-9-19-17(23)24-12-16(22)18-2/h3-5,14H,6-12H2,1-2H3,(H,18,22)(H,19,23)
• InChIKey: HSYCMGWPPRTNKH-UHFFFAOYSA-N

Standard FAAH inhibitors like URB597 confound in vivo pharmacology via carboxylesterase off-target engagement. SA 47 solves this: a covalent irreversible FAAH inhibitor with validated proteome-wide selectivity. - No carboxylesterase inhibition (human/rat tissues) - Clean single-band ABPP profile at 10 µM - ≥98% purity, white to off-white solid - Ideal for pain/CNS models & selectivity benchmarking

SA 47: Selective FAAH Inhibitor Baseline

SA 47 (CAS 792236-07-8) is a synthetic carbamate compound that acts as a potent and covalent irreversible inhibitor of fatty acid amide hydrolase (FAAH), the primary enzyme responsible for degrading the endocannabinoid anandamide [1]. With a molecular weight of 334.41 g/mol and a purity of ≥98% (HPLC) from major suppliers , SA 47 belongs to the piperidine-carbamate class of FAAH inhibitors. It is supplied as a white to off-white solid powder, store at -20°C . The compound's defining characteristic, as established by its primary characterization study, is its exceptional selectivity for FAAH over other serine hydrolases, a feature that is not uniform across the FAAH inhibitor class [1].

FAAH pathway inhibition Study fit for endocannabinoid anandamide elevation models

Off-target profiling Carboxylesterase-engagement-free serine hydrolase research

Irreversible probe Covalent carbamoylation mechanism for sustained target engagement

• [1] Zhang D, Saraf A, Kolasa T, Bhatia P, Zheng GZ, Patel M, Lannoye GS, Richardson P, Stewart A, Rogers JC, Brioni JD, Surowy CS. Fatty acid amide hydrolase inhibitors display broad selectivity and inhibit multiple carboxylesterases as off-targets. Neuropharmacology. 2007 Mar;52(4):1095-105. View Source

SA 47: Limits of Structural Analog Equivalence

The FAAH inhibitor landscape is populated by compounds from diverse chemical classes—carbamates, ureas, and alpha-ketoheterocycles—that, while sharing a common nominal target, diverge sharply in their off-target profiles. The landmark selectivity study by Zhang et al. (2007) demonstrated that FAAH inhibition cannot be treated as a commodity function [1]. For instance, URB597, the most cited FAAH inhibitor, potently inhibits FAAH but also engages multiple carboxylesterase off-targets in human and rat tissues [1]. These carboxylesterases are critical for hydrolyzing ester-containing prodrugs and xenobiotics, meaning the use of a non-selective inhibitor introduces significant confounding variables in both in vivo pharmacology and drug metabolism studies. Substituting SA 47 with a less selective analog like URB597 can lead to data artifacts driven by unintended carboxylesterase inhibition, a risk that is irrelevant when using SA 47 itself [1]. The quantitative evidence section below details the magnitude of these selectivity differences.

SA 47

Selective FAAH inhibition; no detectable carboxylesterase off-targets in ABPP

URB597 analog

Engages multiple carboxylesterase isozymes, confounding in vivo pharmacology and DDI studies

Carbamate class FAAH inhibitors are not interchangeable; off-target profiles may shift data interpretation.

• [1] Zhang D, et al. Fatty acid amide hydrolase inhibitors display broad selectivity and inhibit multiple carboxylesterases as off-targets. Neuropharmacology. 2007 Mar;52(4):1095-105. View Source

SA 47 Selectivity Evidence

Proteome-Wide Off-Target Profiling by ABPP

In a head-to-head activity-based protein profiling (ABPP) study across rat brain, rat liver, and human liver proteomes, SA 47 (tested at 10 µM) demonstrated exceptional selectivity by labeling only FAAH, with no detectable off-target bands in the ~60 kDa region. In stark contrast, URB597 (tested at 10 µM) consistently produced multiple additional labeled bands in liver proteomes, which were subsequently identified by MudPIT mass spectrometry as carboxylesterase isozymes (CES1, CES2, CES3) [1]. This result was reproducible across tissue types and species, establishing that carboxylesterase engagement is an inherent liability of URB597 but not of SA 47 [1].

ABPP profiling

Head-to-head

SA 47: 0 off-target bands; URB597: multiple CES1-3 bands in liver proteomes

Supports carboxylesterase-free target engagement interpretation

10 µM FP-peg-TMR ABPP in rat/human proteomes

Evidence Dimension	Number of off-target serine hydrolase bands detected by ABPP at 10 µM inhibitor concentration
Target Compound Data	SA 47: 0 detectable off-target bands in the ~60 kDa (carboxylesterase) region across rat brain, rat liver, and human liver proteomes [1]
Comparator Or Baseline	URB597: Multiple (≥3) off-target bands in the ~60 kDa region in liver proteomes; fewer but still detectable off-targets in brain proteomes [1]
Quantified Difference	SA 47 exhibits zero detectable carboxylesterase engagement vs. URB597 which engages multiple carboxylesterase isozymes [1]
Conditions	ABPP assay using FP-peg-TMR probe; proteomes from rat brain, rat liver, and human liver; inhibitors pre-incubated at 10 µM; SDS-PAGE resolution and fluorescence detection [1]

Why This Matters

For in vivo studies, the absence of carboxylesterase off-target engagement by SA 47 eliminates a major source of pharmacokinetic confounding through unintended drug-drug interactions, a risk that is unavoidable when using URB597.

• [1] Zhang D, et al. Fatty acid amide hydrolase inhibitors display broad selectivity and inhibit multiple carboxylesterases as off-targets. Neuropharmacology. 2007 Mar;52(4):1095-105. View Source

Carboxylesterase Functional Activity Assay

To confirm that the ABPP-detected off-target bands for URB597 represented genuine functional enzyme inhibition, the Zhang et al. study performed a biochemical carboxylesterase assay using rat liver microsomes and cytosol. Pre-incubation with URB597 resulted in a significant reduction in carboxylesterase activity (measured by p-nitrophenyl acetate hydrolysis), whereas pre-incubation with SA 47 under identical conditions left carboxylesterase activity largely unchanged, consistent with its clean ABPP profile [1]. This functional confirmation bridges the proteomic observation to a tangible biochemical liability for URB597 that SA 47 does not carry.

Functional assay

Head-to-head

SA 47 preserves CES activity; URB597 reduces it significantly

Reported biochemical confirmation of carboxylesterase off-target liability

Rat liver microsomes/cytosol, p-nitrophenyl acetate hydrolysis

Evidence Dimension	Residual carboxylesterase activity after inhibitor pre-incubation in rat liver extracts
Target Compound Data	SA 47: Carboxylesterase activity remains at or near control levels (no significant inhibition) [1]
Comparator Or Baseline	URB597: Significant reduction in carboxylesterase activity relative to vehicle control [1]
Quantified Difference	SA 47 preserves normal carboxylesterase function; URB597 significantly impairs it [1]
Conditions	Rat liver microsomes and cytosol; 30 min pre-incubation with inhibitor; substrate: p-nitrophenyl acetate (1 mM); absorbance read at 405 nm [1]

Why This Matters

This functional data confirms that the ABPP selectivity profile translates into a real biochemical advantage for SA 47, making it the superior choice for studies where preserving physiological esterase-dependent drug metabolism is critical.

• [1] Zhang D, et al. Fatty acid amide hydrolase inhibitors display broad selectivity and inhibit multiple carboxylesterases as off-targets. Neuropharmacology. 2007 Mar;52(4):1095-105. View Source

FAAH Inhibitor Selectivity Classification

Zhang et al. explicitly categorized FAAH inhibitors into two tiers based on their ABPP selectivity profiles. The 'exceptionally selective' tier includes the carbamate compounds SA 47 and SA 72, as well as AM404. The 'less selective' tier includes URB597, BMS-1, OL-135, and LY2077855, all of which displayed multiple off-target bands in liver tissues [1]. Notably, this selectivity classification is not predicted by FAAH inhibitory potency alone; it is a distinct and compound-specific property driven by the inhibitor's ability to discriminate between the FAAH active site and the active sites of related serine hydrolases [1]. Among the selective tier, AM404 is noted to be a relatively weaker FAAH inhibitor compared to SA 47 and SA 72 [1], positioning the SA-series carbamates as the preferred choice when both high potency and high selectivity are required.

Selectivity tier

Class-level

Tier 1: SA 47, SA 72, AM404; Tier 2: URB597, BMS-1, OL-135, LY2077855

Context-dependent classification based on ABPP band count

Selectivity not predicted by FAAH inhibitory potency alone

Evidence Dimension	Qualitative selectivity tier classification based on ABPP off-target band count
Target Compound Data	SA 47: 'Exceptionally selective' tier; no off-target bands in liver or brain [1]
Comparator Or Baseline	URB597, BMS-1, OL-135, LY2077855: 'Less selective' tier; multiple off-target bands in liver [1]. AM404: Selective but weaker FAAH inhibitor [1].
Quantified Difference	Tier 1 (SA 47, SA 72, AM404) vs. Tier 2 (URB597, BMS-1, OL-135, LY2077855); qualitative categorical difference in selectivity [1]
Conditions	ABPP in rat and human tissue proteomes; inhibitor concentrations of 10 µM; FP-peg-TMR probe labeling [1]

Why This Matters

This tiered classification provides a clear decision framework for procurement: if minimizing off-target pharmacology is a priority, SA 47 (or its close analog SA 72) is the evidence-backed choice within the FAAH inhibitor class.

• [1] Zhang D, et al. Fatty acid amide hydrolase inhibitors display broad selectivity and inhibit multiple carboxylesterases as off-targets. Neuropharmacology. 2007 Mar;52(4):1095-105. View Source

Covalent Irreversible Binding Mechanism

SA 47 is classified as a covalent irreversible inhibitor of FAAH, a mechanism characterized and catalogued in the BRENDA enzyme database [2]. The compound carbamoylates the catalytic serine nucleophile (Ser241) in the FAAH active site, forming a stable covalent adduct that permanently inactivates the enzyme [REFS-1, REFS-4]. This mechanism contrasts with reversible inhibitors like the alpha-ketoheterocycle OL-135, which dissociate from the enzyme and may require sustained high plasma concentrations to maintain target engagement [1]. The irreversible mechanism of SA 47 means that the duration of FAAH inhibition is governed by the rate of de novo enzyme synthesis rather than by the pharmacokinetic half-life of the inhibitor, providing a pharmacodynamic durability advantage.

Binding mechanism

Class-level

Irreversible carbamoylation of FAAH Ser241; enzyme recovery depends on re-synthesis

Mechanism may support prolonged target engagement beyond inhibitor clearance

BRENDA database annotation; contrast with reversible OL-135

Evidence Dimension	Mechanism of enzyme inhibition and its influence on duration of action
Target Compound Data	SA 47: Covalent irreversible carbamoylation of FAAH catalytic serine; enzyme recovery depends on protein re-synthesis [REFS-1, REFS-4]
Comparator Or Baseline	OL-135: Reversible alpha-ketoheterocycle inhibitor; enzyme inhibition reverses upon inhibitor clearance [1]
Quantified Difference	Irreversible vs. reversible mechanism; pharmacodynamic half-life of inhibition for SA 47 is expected to significantly exceed its pharmacokinetic half-life [1]
Conditions	Enzymological classification based on BRENDA database annotation and mechanistic studies of carbamate FAAH inhibitors [REFS-1, REFS-4]

Why This Matters

For in vivo efficacy studies, the irreversible mechanism of SA 47 can translate to prolonged FAAH inhibition even after compound clearance, potentially enabling less frequent dosing regimens compared to reversible inhibitors.

• [1] Zhang D, et al. Fatty acid amide hydrolase inhibitors display broad selectivity and inhibit multiple carboxylesterases as off-targets. Neuropharmacology. 2007 Mar;52(4):1095-105. View Source
• [2] BRENDA Enzyme Database. Entry for EC 3.5.1.99 (Fatty acid amide hydrolase). Literature summary for SA-47 (2-(methylamino)-2-oxoethyl [2-[1-(6-methylpyridin-2-yl)piperidin-4-yl]ethyl]carbamate). View Source

Supplier Purity Benchmarking

The exceptional selectivity of SA 47 demonstrated in ABPP studies depends on the absence of contaminants that could independently inhibit off-target serine hydrolases. Major suppliers including Tocris and MedChemExpress report SA 47 purity at ≥99% (HPLC) and 99.0%, respectively [REFS-2, REFS-5]. This high purity specification, when verified by batch-specific Certificate of Analysis, minimizes the risk that observed biological effects arise from impurities rather than from SA 47 itself. In contrast, some FAAH inhibitors from non-specialist sources may carry lower purity specifications or uncharacterized impurities that could confound selectivity assessments.

Purity benchmark

Specification review

≥99% (HPLC) from Tocris; 99.0% from MedChemExpress

High-purity supply may minimize impurity-driven off-target effects

Batch-specific COA verification recommended

Evidence Dimension	Supplier-specified compound purity
Target Compound Data	SA 47: ≥99% (HPLC) from Tocris ; 99.0% from MedChemExpress
Comparator Or Baseline	Typical research-grade FAAH inhibitors may have purity specifications of ≥95% or ≥98%
Quantified Difference	≥99% purity provides higher confidence in the absence of bioactive impurities compared to lower purity grades
Conditions	Purity determined by HPLC; batch-specific Certificate of Analysis recommended for verification

Why This Matters

For selectivity-critical applications like ABPP or in vivo pharmacology, procuring SA 47 at ≥99% purity from validated suppliers ensures that the compound's exceptional selectivity profile is preserved and experimental reproducibility is maximized.

SA 47 Research Applications

In Vivo Pharmacology: Clean Target Engagement

When conducting in vivo pain, anxiety, or depression models in rodents where FAAH inhibition is the intended pharmacological intervention, SA 47 is the evidence-preferred tool compound. Its demonstrated lack of carboxylesterase off-target engagement [1] means that observed behavioral or physiological effects can be confidently attributed to FAAH inhibition (and consequent elevation of anandamide) rather than to unintended interactions with esterase-dependent drug metabolism pathways. This is particularly critical when test animals may be co-administered ester-containing analgesics or prodrugs, as carboxylesterase inhibition by URB597 would artifactually alter their pharmacokinetics [1].

ABPP and Selectivity Screening

SA 47 serves as an ideal positive control or reference compound in ABPP experiments designed to assess the selectivity of novel FAAH inhibitors. Because SA 47 itself produces a clean, single-band ABPP profile in both brain and liver proteomes [1], it sets the benchmark for 'exceptional selectivity' against which new chemical entities can be quantitatively compared. Using SA 47 as a selectivity standard enables cross-study comparisons and provides a validated reference point for proteome-wide profiling studies [1].

Endocannabinoid Pathway Dissection

In studies aimed at dissecting the distinct physiological roles of the FAAH-anandamide pathway versus the MAGL-2-AG pathway, SA 47 is a superior choice because its selectivity profile ensures that observed effects are FAAH-specific. Although direct quantitative selectivity data for SA 47 against MAGL is not available in the primary characterization study, the ABPP data demonstrates that SA 47 does not cross-react with other brain serine hydrolases at 10 µM [1], reducing the likelihood of confounding MAGL inhibition that has been documented for dual FAAH/MAGL inhibitors [1].

Prodrug Activation: Carboxylesterase DDI Studies

For laboratories studying carboxylesterase-mediated prodrug hydrolysis, SA 47 can be used as a FAAH-selective control to demonstrate that observed effects are not due to general serine hydrolase inhibition. Because SA 47 does not inhibit carboxylesterases at concentrations that fully inhibit FAAH [1], it allows researchers to pharmacologically isolate FAAH-dependent phenomena from esterase-dependent phenomena in complex biological systems, a critical experimental design advantage over URB597.

Application

Selection Property

Validation Focus

In vivo FAAH pharmacology models

Carboxylesterase-off-target-free profile

ABPP confirmation of target engagement specificity

ABPP selectivity screening reference

Benchmark exceptional selectivity

Single-band ABPP profile across brain/liver proteomes

Endocannabinoid pathway dissection

FAAH-specific inhibition without MAGL cross-reactivity

ABPP at 10 µM demonstrates no other brain serine hydrolase engagement

Prodrug activation / DDI control

FAAH-selective control with intact CES activity

Functional carboxylesterase assay at FAAH-inhibiting concentrations

• [1] Zhang D, et al. Fatty acid amide hydrolase inhibitors display broad selectivity and inhibit multiple carboxylesterases as off-targets. Neuropharmacology. 2007 Mar;52(4):1095-105. View Source